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Introduction
Thulium-doped solid-state lasers are a significant class of infrared lasers, primarily operating in

the eye-safe spectral region around 2 μm. This wavelength is of particular interest for a variety

of applications, including medical surgery, remote sensing, and materials processing, due to its

strong absorption in water.[1][2] While a variety of host materials can be doped with thulium

ions (Tm³⁺), this document will focus on Thulium-doped Yttrium Aluminum Garnet (Tm:YAG), a

widely utilized and well-characterized gain medium. An initial investigation into thulium sulfate
as a solid-state laser gain medium did not yield evidence of its common use in this application.

Its applications are more prevalent in areas such as luminescent materials and catalysis.

Therefore, Tm:YAG will be presented as a representative and highly relevant example of a

thulium-doped solid-state laser gain medium.

Tm:YAG lasers are known for their high quantum efficiency, which can be attributed to a cross-

relaxation process between adjacent Tm³⁺ ions.[2][3] This process allows for the generation of

two upper laser level ions for a single pump photon absorbed, leading to potentially high slope

efficiencies.[2][3]

Properties of Tm:YAG as a Laser Gain Medium
Tm:YAG combines the excellent thermo-mechanical and optical properties of the YAG host

crystal with the favorable spectroscopic characteristics of the thulium ion. The material can be
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efficiently pumped by commercially available laser diodes in the 785 nm range.[2]

Spectroscopic and Lasing Characteristics
The following table summarizes key spectroscopic and laser performance parameters for

Tm:YAG, compiled from various sources. These values can vary depending on the specific

crystal quality, doping concentration, and experimental setup.

Property Value Reference(s)

Crystal Structure Cubic [4]

Dopant Ion Tm³⁺ [5]

Typical Doping Concentration 2 - 8 at.% [6][7]

Pump Wavelength ~785 nm [2]

Emission Wavelength ~2010 nm [1]

Upper State Lifetime (³F₄) ~10 ms [8]

Emission Cross Section 2.2 × 10⁻²¹ cm² [3]

Thermal Conductivity 14 W/m/K @ 20°C [4]

Refractive Index 1.83 @ 632 nm [3]

Maximum Reported Output

Power
115 W (cw) [9]

Typical Slope Efficiency 30 - 65% [10][11][12]

Energy Level Scheme and Pumping Mechanism
The operation of a Tm:YAG laser is based on the electronic transitions within the Tm³⁺ ion. The

diagram below illustrates the relevant energy levels and the pumping scheme.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://defense.flir.com/defense-products/tm-yag/
https://www.taorlab.com/product/tmyag-laser-crystal-gain-medium-customized-products
https://www.researchgate.net/figure/Schematic-diagram-of-the-TmYAG-energy-levels-involved-in-the-2-m-laser-operation-The_fig5_2966555
https://www.hilase.cz/wp-content/uploads/diode-pumped-electro-optically-q-switched-cryogenic-tmyag-laser-operating-at-188-m.pdf
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/10238/102380M/Temperature-dependent-spectroscopic-characterization-of-Tm-YAG-crystals-as-potential/10.1117/12.2267881.short
https://defense.flir.com/defense-products/tm-yag/
https://www.azooptics.com/Article.aspx?ArticleID=500
https://opg.optica.org/ol/abstract.cfm?uri=ol-17-10-736
https://www.crytur.com/materials/tm-yag/
https://www.taorlab.com/product/tmyag-laser-crystal-gain-medium-customized-products
https://www.crytur.com/materials/tm-yag/
https://www.researchgate.net/figure/Energy-level-diagram-of-Tm-YAG-lasers_fig1_236097285
https://opg.optica.org/ao/abstract.cfm?uri=ao-37-27-6395
https://www.researchgate.net/figure/Experimental-setup-of-TmYAG-ceramic-laser_fig4_221974996
https://www.researchgate.net/publication/256758387_Spectroscopic_properties_and_laser_performance_of_TmYAG_ceramics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


³H₆ (Ground State)

³H₄Pump (~785 nm)
³F₄ (Upper Laser Level)

Cross-Relaxation

Multi-phonon Relaxation
Laser Emission (~2010 nm)

Laser Setup

Characterization

Data Analysis

Assemble Laser Cavity

Align Optical Components

Initiate Pumping and Lasing

Measure Output Power vs. Pump Power Analyze Emission Spectrum Profile Beam Quality (M²)

Calculate Slope Efficiency Determine Center Wavelength and Linewidth Evaluate Beam Quality

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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